N-(5-bromopyridin-2-yl)-6-oxo-1-phenyl-1,4,5,6-tetrahydropyridazine-3-carboxamide

Specification

• Molecular Formula: C16H13BrN4O2
• Molecular Weight: 373.20 g/mol
• IUPAC Name: N-(5-bromopyridin-2-yl)-6-oxo-1-phenyl-4,5-dihydropyridazine-3-carboxamide
• Standard InChI: InChI=1S/C16H13BrN4O2/c17-11-6-8-14(18-10-11)19-16(23)13-7-9-15(22)21(20-13)12-4-2-1-3-5-12/h1-6,8,10H,7,9H2,(H,18,19,23)
• Standard InChI Key: QBUKGVHKKSTNGP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(N=C1C(=O)NC2=NC=C(C=C2)Br)C3=CC=CC=C3

Introduction

N-(5-bromopyridin-2-yl)-6-oxo-1-phenyl-1,4,5,6-tetrahydropyridazine-3-carboxamide is a complex organic compound that belongs to the class of pyridazine derivatives. These compounds are known for their diverse biological activities and are often studied for their potential applications in pharmaceuticals and other fields. Despite the lack of specific information on this exact compound in the provided search results, we can infer its properties and potential applications based on similar compounds and general trends in pyridazine chemistry.

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step reactions, including condensation reactions to form the pyridazine ring and subsequent modifications to introduce the bromopyridin-2-yl and phenyl groups. Specific synthesis protocols may vary depending on the starting materials and desired yield.

Biological Activities and Potential Applications

Pyridazine derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. While specific data on N-(5-bromopyridin-2-yl)-6-oxo-1-phenyl-1,4,5,6-tetrahydropyridazine-3-carboxamide is not available, similar compounds have shown promise in these areas.

Data Table: Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
N-(5-bromopyridin-2-yl)-2-methyl-5-oxo-7-phenyl-4-pyridin-2-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide	C27H23BrN4O2	515.40112	Potential pharmaceutical applications
6-bromo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide	C18H15BrN6O2	427.3	Antimicrobial or anticancer potential
N-(5-bromopyridin-2-yl)-2-methyl-5,6,7,8-tetrahydroquinazolin-5-amine	C14H15BrN4	319.199	Potential biological activities similar to quinazolines